Cas no 50613-53-1 (2-(Decanoylamino)ethanesulfonic acid)

• Product name: 2-(Decanoylamino)ethanesulfonic acid
• CAS No: 50613-53-1
• MF: C₁₂H₂₅NO₄S
• MW: 279.396
• CID: 2829423
• PubChem ID: 2245938

2-(Decanoylamino)ethanesulfonic acid Chemical and Physical Properties

Names and Identifiers

• CBDivE_002391
• DTXSID30367178
• SCHEMBL258781
• 50613-53-1
• 2-(Decanoylamino)ethanesulfonic acid

• Inchi： InChI=1S/C12H25NO4S/c1-2-3-4-5-6-7-8-9-12(14)13-10-11-18(15,16)17/h2-11H2,1H3,(H,13,14)(H,15,16,17)
• InChI Key： PPQGKIDZESAVRG-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 279.15042945Da
• Monoisotopic Mass: 279.15042945Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 11
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.9Ų
• XLogP3: 2.5